Cas no 2228215-11-8 (1-amino-3-(3-bromo-2,4-dimethylphenyl)propan-2-ol)

• Product Name: 1-amino-3-(3-bromo-2,4-dimethylphenyl)propan-2-ol
• CAS No: 2228215-11-8
• MF: C₁₁H₁₆BrNO
• MW: 258.154842376709
• CID: 5900901
• PubChem ID: 165741779
• Update Time: 2025-06-08

1-amino-3-(3-bromo-2,4-dimethylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-(3-bromo-2,4-dimethylphenyl)propan-2-ol
• 2228215-11-8
• EN300-1938517

• Inchi： 1S/C11H16BrNO/c1-7-3-4-9(5-10(14)6-13)8(2)11(7)12/h3-4,10,14H,5-6,13H2,1-2H3
• InChI Key： XJPDHUYBYAVSFJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1C)CC(CN)O

Computed Properties

• Exact Mass: 257.04153g/mol
• Monoisotopic Mass: 257.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-amino-3-(3-bromo-2,4-dimethylphenyl)propan-2-ol

Comprehensive Overview of 1-amino-3-(3-bromo-2,4-dimethylphenyl)propan-2-ol (CAS No. 2228215-11-8)

1-amino-3-(3-bromo-2,4-dimethylphenyl)propan-2-ol (CAS No. 2228215-11-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound features a brominated aromatic ring coupled with an amino alcohol functional group, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of targeted therapies and small molecule inhibitors.

The molecular structure of 1-amino-3-(3-bromo-2,4-dimethylphenyl)propan-2-ol includes a 3-bromo-2,4-dimethylphenyl moiety, which enhances its reactivity in cross-coupling reactions. This attribute aligns with the growing demand for highly functionalized intermediates in medicinal chemistry. Recent trends in AI-driven drug design and computational chemistry have further highlighted the importance of such compounds, as they can be optimized for bioactivity and selectivity using advanced algorithms.

One of the most frequently searched questions about this compound revolves around its synthetic routes and purification methods. Laboratory protocols often emphasize the use of palladium-catalyzed reactions to introduce the bromo group, followed by stereoselective reduction to achieve the desired amino alcohol configuration. These methods are critical for ensuring high yields and purity, which are essential for downstream applications in preclinical studies.

In the context of green chemistry, researchers are also exploring eco-friendly alternatives for synthesizing 1-amino-3-(3-bromo-2,4-dimethylphenyl)propan-2-ol. Solvent-free reactions and catalytic systems with reduced metal loading are gaining traction, addressing concerns about sustainability and waste minimization. This aligns with broader industry trends toward environmentally benign synthetic practices.

Another area of interest is the compound's potential role in neurological research. Preliminary studies suggest that derivatives of 1-amino-3-(3-bromo-2,4-dimethylphenyl)propan-2-ol may interact with neurotransmitter receptors, opening avenues for investigating central nervous system (CNS) disorders. Such applications are particularly relevant given the rising prevalence of neurodegenerative diseases and the need for novel therapeutic agents.

From a commercial perspective, the demand for CAS No. 2228215-11-8 is driven by its utility in custom synthesis and contract research organizations (CROs). Suppliers often highlight its high purity grade and batch-to-batch consistency, which are critical for regulatory compliance in pharmaceutical development. Additionally, its compatibility with high-throughput screening platforms makes it a valuable asset in drug discovery pipelines.

In summary, 1-amino-3-(3-bromo-2,4-dimethylphenyl)propan-2-ol (CAS No. 2228215-11-8) represents a promising compound with multifaceted applications in modern chemistry and life sciences. Its structural features, combined with evolving synthetic methodologies, position it as a key player in the development of next-generation therapeutic agents and functional materials.